Cas no 866153-82-4 (N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide)
N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide
- Benzoic acid, 3-(trifluoromethyl)-, 2-[(methylamino)thioxomethyl]hydrazide
- MLS000327808
- CHEMBL1576010
- 1-methyl-3-[[3-(trifluoromethyl)benzoyl]amino]thiourea
- N-methyl-2-[3-(trifluoromethyl)benzoyl]-1-hydrazinecarbothioamide
- 866153-82-4
- AKOS005107472
- MS-1348
- HMS2460F20
- SR-01000308366-1
- SMR000180747
- SR-01000308366
- N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide
-
- Inchi: 1S/C10H10F3N3OS/c1-14-9(18)16-15-8(17)6-3-2-4-7(5-6)10(11,12)13/h2-5H,1H3,(H,15,17)(H2,14,16,18)
- InChI Key: UBCFKUVIBIYVSU-UHFFFAOYSA-N
- SMILES: C(NNC(NC)=S)(=O)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 277.04966761g/mol
- Monoisotopic Mass: 277.04966761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- Density: 1.369±0.06 g/cm3(Predicted)
- pka: 9.97±0.70(Predicted)
N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616818-1mg |
N-methyl-2-(3-(trifluoromethyl)benzoyl)hydrazine-1-carbothioamide |
866153-82-4 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616818-2mg |
N-methyl-2-(3-(trifluoromethyl)benzoyl)hydrazine-1-carbothioamide |
866153-82-4 | 98% | 2mg |
¥495.00 | 2024-04-27 |
N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide
Research Briefing on N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide (CAS: 866153-82-4)
N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide (CAS: 866153-82-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's structure, characterized by a trifluoromethyl group and a thiourea moiety, has been identified as a critical pharmacophore in several drug candidates. Recent synthetic methodologies have optimized the production of N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide, with improvements in yield and purity. These advancements have facilitated its use in high-throughput screening assays, where it has demonstrated promising activity against a range of biological targets, including kinases and proteases.
In vitro studies have revealed that N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for the development of anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
Further investigations into the compound's mechanism of action have utilized computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. These studies have provided valuable insights into the structural determinants of its bioactivity, enabling the rational design of derivatives with enhanced potency and selectivity. Additionally, the compound's stability and pharmacokinetic properties have been evaluated in preclinical models, demonstrating favorable oral bioavailability and metabolic stability.
Beyond its applications in inflammation, N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide has also been explored for its antimicrobial properties. Recent reports indicate its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. These findings highlight its potential as a scaffold for the development of next-generation antibiotics to address the growing threat of antimicrobial resistance.
In conclusion, N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide (CAS: 866153-82-4) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and broad-spectrum biological activity make it a valuable tool for drug discovery and development. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its therapeutic potential in various disease models. Future studies will likely yield further insights into its applications, paving the way for the development of novel therapeutics.
866153-82-4 (N-[(Methylcarbamothioyl)amino]-3-(trifluoromethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)